(3-(((4-Chlorophenyl)sulfonyl)methyl)-4-nitrophenyl)(morpholino)methanone

• IUPAC Name: [3-[(4-chlorophenyl)sulfonylmethyl]-4-nitrophenyl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C18H17ClN2O6S/c19-15-2-4-16(5-3-15)28(25,26)12-14-11-13(1-6-17(14)21(23)24)18(22)20-7-9-27-10-8-20/h1-6,11H,7-10,12H2
• InChI Key: SDHQNIWHRWQWBB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC(=C(C=C2)[N+](=O)[O-])CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN2O6S
• Molecular Weight: 424.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a chlorophenyl group, a sulfonyl group, a nitrophenyl group, and a morpholino group. These groups are common in many pharmaceuticals and synthetic organic compounds, suggesting that this compound could have potential applications in these areas.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The chlorophenyl and nitrophenyl groups are aromatic rings, which could contribute to the stability of the molecule. The sulfonyl group is a strong electron-withdrawing group, which could affect the reactivity of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reactants used. The presence of the sulfonyl, nitrophenyl, and morpholino groups could make the compound reactive towards nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the sulfonyl and nitro groups could increase its polarity, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.